Cas no 2228014-97-7 (rac-(1R,5S)-bicyclo3.1.0hexane-2-sulfonyl chloride)
rac-(1R,5S)-bicyclo3.1.0hexane-2-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,5S)-bicyclo3.1.0hexane-2-sulfonyl chloride
- 2228014-97-7
- EN300-1450927
- rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride
-
- Inchi: 1S/C6H9ClO2S/c7-10(8,9)6-2-1-4-3-5(4)6/h4-6H,1-3H2/t4-,5+,6?/m1/s1
- InChI Key: GOMVUZADOTZKOC-XSYQQOMZSA-N
- SMILES: ClS(C1CC[C@@H]2C[C@@H]21)(=O)=O
Computed Properties
- Exact Mass: 180.0011784g/mol
- Monoisotopic Mass: 180.0011784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.5Ų
rac-(1R,5S)-bicyclo3.1.0hexane-2-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1450927-1.0g |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1450927-50mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1450927-100mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 100mg |
$867.0 | 2023-09-29 | ||
| Enamine | EN300-1450927-250mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 250mg |
$906.0 | 2023-09-29 | ||
| Enamine | EN300-1450927-500mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 500mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1450927-1000mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 1000mg |
$986.0 | 2023-09-29 | ||
| Enamine | EN300-1450927-2500mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 2500mg |
$1931.0 | 2023-09-29 | ||
| Enamine | EN300-1450927-5000mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 5000mg |
$2858.0 | 2023-09-29 | ||
| Enamine | EN300-1450927-10000mg |
rac-(1R,5S)-bicyclo[3.1.0]hexane-2-sulfonyl chloride |
2228014-97-7 | 10000mg |
$4236.0 | 2023-09-29 |
rac-(1R,5S)-bicyclo3.1.0hexane-2-sulfonyl chloride Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on rac-(1R,5S)-bicyclo3.1.0hexane-2-sulfonyl chloride
Introduction to Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl Chloride (CAS No. 2228014-97-7)
Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and the CAS number 2228014-97-7, represents a critical intermediate in the development of novel therapeutic agents. Its intricate bicyclic framework and the presence of a sulfonyl chloride functional group make it a versatile building block for constructing complex molecular architectures.
The significance of this compound lies in its potential applications across various domains of medicinal chemistry. The sulfonyl chloride moiety is particularly noteworthy, as it serves as a reactive handle for further functionalization, enabling the synthesis of a wide array of derivatives with tailored biological activities. This characteristic has positioned Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl chloride as a valuable asset in the pursuit of innovative drug discovery.
In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and application of heterocyclic compounds. The bicyclic scaffold of Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl chloride aligns well with this trend, as bicycles are known to exhibit enhanced metabolic stability and improved binding affinity towards biological targets compared to their acyclic counterparts. This has prompted researchers to explore its utility in designing next-generation pharmaceuticals.
One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. The sulfonyl chloride group can be strategically incorporated into molecules designed to interact with specific enzymatic targets, modulating their activity for therapeutic benefit. For instance, studies have demonstrated its potential in the synthesis of protease inhibitors, which are crucial in treating conditions such as cancer and inflammation. The stereochemistry at the 1R and 5S positions further enhances its specificity, making it an attractive candidate for targeted drug design.
The synthesis of Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl chloride presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic chemistry have enabled more efficient and scalable production methods. These include innovative catalytic processes and asymmetric transformations that allow for precise control over stereochemistry. Such advancements are not only improving the availability of this compound but also paving the way for its broader adoption in industrial applications.
The pharmaceutical industry has been particularly keen on exploring derivatives of Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl chloride due to their potential therapeutic benefits. Researchers have reported promising results in preclinical studies where derivatives exhibit inhibitory effects against various disease-causing targets. These findings underscore the compound's significance as a lead structure for drug development programs aimed at addressing unmet medical needs.
In addition to its pharmaceutical applications, Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl chloride has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing high-performance materials with specialized properties. Furthermore, its reactivity allows for the development of novel agrochemicals that offer improved efficacy and environmental compatibility.
The future prospects for Rac-(1R,5S)-Bicyclo3.1.0hexane-2-sulfonyl chloride are promising, with ongoing research efforts focused on expanding its applications and optimizing its synthesis routes. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced pharmacological properties. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly pivotal role in shaping the future of medicinal chemistry.
2228014-97-7 (rac-(1R,5S)-bicyclo3.1.0hexane-2-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)